Cas no 1805595-36-1 (2-Amino-4-methylpyridine-6-acetonitrile)

• Product Name: 2-Amino-4-methylpyridine-6-acetonitrile
• CAS No: 1805595-36-1
• MF: C₈H₉N₃
• MW: 147.177160978317
• CID: 4899813
• Update Time: 2025-11-07

2-Amino-4-methylpyridine-6-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4-methylpyridine-6-acetonitrile

• Inchi： 1S/C8H9N3/c1-6-4-7(2-3-9)11-8(10)5-6/h4-5H,2H2,1H3,(H2,10,11)
• InChI Key： PAIKRZAJXNCEST-UHFFFAOYSA-N
• SMILES： N1C(=CC(C)=CC=1CC#N)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 169
• XLogP3: 0.6
• Topological Polar Surface Area: 62.7

Additional information on 2-Amino-4-methylpyridine-6-acetonitrile

2-Amino-4-Methylpyridine-6-Acetonitrile (CAS No. 1805595-36-1): A Comprehensive Overview

2-Amino-4-methylpyridine-6-acetonitrile (CAS No. 1805595-36-1) is a versatile organic compound with significant applications in the fields of medicinal chemistry, materials science, and organic synthesis. This compound, characterized by its pyridine ring with substituents at positions 2, 4, and 6, has garnered attention due to its unique chemical properties and potential for further functionalization. Recent studies have highlighted its role in the development of bioactive molecules, catalysts, and advanced materials.

The synthesis of 2-amino-4-methylpyridine-6-acetonitrile involves a combination of classical organic synthesis techniques and modern catalytic methods. Researchers have explored various pathways, including nucleophilic substitution, oxidative coupling, and direct arylation, to optimize the production of this compound. The use of transition metal catalysts, such as palladium complexes, has significantly improved the efficiency of these reactions, making the compound more accessible for large-scale applications.

One of the most promising areas of application for 2-amino-4-methylpyridine-6-acetonitrile is in the field of drug discovery. Its structure allows for easy modification at the acetonitrile group, enabling the creation of diverse bioactive derivatives. Recent studies have demonstrated its potential as a scaffold for designing inhibitors of key enzymes involved in diseases such as cancer and neurodegenerative disorders. For instance, researchers have successfully synthesized analogs that exhibit potent antiproliferative activity against various cancer cell lines.

In addition to its medicinal applications, this compound has also found utility in the development of advanced materials. Its ability to act as a precursor for conducting polymers has been explored in recent research. For example, studies have shown that derivatives of 2-amino-4-methylpyridine-6-acetonitrile can be used to create high-performance electrodes for energy storage devices such as supercapacitors and batteries. The compound's role in enhancing the electrochemical properties of these materials makes it a valuable component in the growing field of renewable energy technologies.

The structural versatility of 2-amino-4-methylpyridine-6-acetonitrile also extends to its use in catalysis. Recent advancements have highlighted its potential as a ligand in homogeneous catalysis, particularly in processes involving carbon-carbon bond formation. Its ability to coordinate with transition metals such as palladium and nickel has led to the development of highly efficient catalysts for cross-coupling reactions. These catalysts are not only environmentally friendly but also offer significant cost advantages over traditional catalyst systems.

From a pharmacological perspective, 2-amino-4-methylpyridine-6-acetonitrile exhibits interesting biological properties that make it a valuable tool in drug design. Its ability to modulate cellular signaling pathways has been explored in recent studies, with particular focus on its potential as an anti-inflammatory agent. Researchers have reported that certain derivatives of this compound demonstrate potent inhibitory effects on pro-inflammatory cytokines, suggesting its potential utility in treating inflammatory diseases such as arthritis and inflammatory bowel disease.

The environmental impact of synthesizing and using 2-amino-4-methylpyridine-6-acetonitrile has also been a topic of recent research. Scientists have developed greener synthesis routes that minimize waste generation and reduce energy consumption. For example, the use of microwave-assisted synthesis has been shown to significantly accelerate reaction times while maintaining high yields. These advancements not only enhance the sustainability of production processes but also align with global efforts to promote green chemistry practices.

In conclusion, 2-amino-4-methylpyridine-6-acetonitrile (CAS No. 1805595-36-1) is a multifaceted compound with wide-ranging applications across various scientific disciplines. Its structural flexibility, combined with recent advancements in synthesis and application techniques, positions it as a key player in future innovations within medicinal chemistry, materials science, and catalysis. As research continues to uncover new potentials for this compound, it is poised to make significant contributions to both academic and industrial sectors.